Edulitine

• CAS RN: 15272-24-9
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 4,8-dimethoxy-1H-quinolin-2-one
• InChI: InChI=1S/C11H11NO3/c1-14-8-5-3-4-7-9(15-2)6-10(13)12-11(7)8/h3-6H,1-2H3,(H,12,13)
• InChI Key: HPPSTURWGYFXQN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1NC(=O)C=C2OC
• melting_point: 235-236°C
• physical_description: Solid

Description

Edulitine is a naturally occurring alkaloid that is found in various plants, including Mitragyna speciosa, also known as Kratom. It has been used traditionally in Southeast Asia for its medicinal properties, including pain relief and mood enhancement. In recent years, Edulitine has gained attention for its potential use in scientific research.

Scientific Research Applications

Anxiolytic and Sedative Activities

Edulitine, found in the aerial part of Passiflora edulis f. flavicarpa, exhibits anxiolytic and sedative properties. Lower doses are associated with anxiolytic effects, while higher doses show sedative-like activity. This dual functionality is attributed to its flavonoid components, with the research underscoring a dose-dependent response in these effects (Deng et al., 2010).

Oxidative Stress and Toxicity Studies

Gold nanoparticles (AuNP), which have potential applications in various fields, were studied for their toxicity using Mytilus edulis as a model organism. This research is crucial in understanding the environmental impact of nanoparticles, suggesting that M. edulis is a suitable model for environmental toxicology studies of nanoparticles (Tedesco et al., 2010).

Hematological Effects

The Dichloromethane-Methanolic leaf extracts of Carissa edulis show significant effects on hematological parameters in rat models. This study demonstrates the potential of C. edulis in managing hematological disorders, highlighting its efficacy in increasing red and white blood cell counts and related parameters (Jorum et al., 2016).

Hepatic Biotransforming Enzymes

Studies on Phyllostachys edulis bamboo extract showed significant effects on hepatic biotransformation enzymes in mice. This research indicates the potential impact of bamboo extract on the metabolism of endo- and xenobiotics, which is particularly relevant for obese diabetic patients (Koide et al., 2011).

Behavioral Sensitization

Research on Catha edulis in rats indicates its capacity to induce long-lasting behavioral sensitization. This study provides insights into the psychiatric problems associated with Catha edulis chewing, emphasizing the importance of understanding its effects on the central nervous system (Banjaw & Schmidt, 2005).

Anti-inflammatory Effects

Passiflora edulis has been studied for its anti-inflammatory effects, particularly in a mouse model of pleurisy. The research highlights its potential in inhibiting pro-inflammatory cytokines and enzymes, making it a potential candidate for treating inflammation-related conditions (Montanher et al., 2007).

Endocrine-Disrupting Chemicals

The Endocrine Society's Scientific Statement on endocrine-disrupting chemicals (EDCs) discusses the impact of EDCs, including those found in edulis species, on health and disease. This comprehensive review underscores the need for continued research and responsible decision-making regarding EDCs (Gore et al., 2015).